Diethyl Disulfide
Diethyl Disulfide
Diethyldisulfide, also known as 1, 1'-dithiodiethane or 3, 4-dithiahexane, belongs to the class of organic compounds known as dialkyldisulfides. These are organic compounds containing a disulfide group R-SS-R' where R and R' are both alkyl groups. Diethyldisulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diethyldisulfide is primarily located in the cytoplasm. Diethyldisulfide exists in all eukaryotes, ranging from yeast to humans. Diethyldisulfide is a garlic, gassy, and greasy tasting compound that can be found in fruits. This makes diethyldisulfide a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
110-81-6
VCID:
VC0047229
InChI:
InChI=1S/C4H10S2/c1-3-5-6-4-2/h3-4H2,1-2H3
SMILES:
CCSSCC
Molecular Formula:
C4H10S2
Molecular Weight:
122.3 g/mol
Diethyl Disulfide
CAS No.: 110-81-6
Reference Standards
VCID: VC0047229
Molecular Formula: C4H10S2
Molecular Weight: 122.3 g/mol
| CAS No. | 110-81-6 |
|---|---|
| Product Name | Diethyl Disulfide |
| Molecular Formula | C4H10S2 |
| Molecular Weight | 122.3 g/mol |
| IUPAC Name | (ethyldisulfanyl)ethane |
| Standard InChI | InChI=1S/C4H10S2/c1-3-5-6-4-2/h3-4H2,1-2H3 |
| Standard InChIKey | CETBSQOFQKLHHZ-UHFFFAOYSA-N |
| SMILES | CCSSCC |
| Canonical SMILES | CCSSCC |
| Boiling Point | 154.1 °C |
| Density | d204 0.99 0.990-0.996 |
| Melting Point | -101.5 °C -101.5°C |
| Physical Description | Liquid Colourless to yellowish liquid; Onion/cabbage odou |
| Description | Diethyldisulfide, also known as 1, 1'-dithiodiethane or 3, 4-dithiahexane, belongs to the class of organic compounds known as dialkyldisulfides. These are organic compounds containing a disulfide group R-SS-R' where R and R' are both alkyl groups. Diethyldisulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diethyldisulfide is primarily located in the cytoplasm. Diethyldisulfide exists in all eukaryotes, ranging from yeast to humans. Diethyldisulfide is a garlic, gassy, and greasy tasting compound that can be found in fruits. This makes diethyldisulfide a potential biomarker for the consumption of this food product. |
| Solubility | 0.00 M 0.3 mg/mL at 25 °C Practically insoluble to insoluble in water Soluble (in ethanol) |
| Synonyms | Ethyl Disulfide; 3,4-Dithiahexane; Ethyl Disulphide; Ethyldithioethane; NSC 8839 |
| Vapor Pressure | 4.28 mmHg |
| PubChem Compound | 8077 |
| Last Modified | Nov 11 2021 |
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